![molecular formula C17H16FN5O2 B6573105 2-ethoxy-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzamide CAS No. 946233-10-9](/img/structure/B6573105.png)
2-ethoxy-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-ethoxy-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzamide, abbreviated as FETB, is an organic compound that has been studied extensively for its potential applications in scientific research. It is a heterocyclic amide that has a wide range of applications in the fields of medicinal chemistry, biochemistry, and pharmacology due to its unique structure and properties. FETB has been used as a model compound to study the effects of various types of interactions on biological systems. The compound has also been used in the synthesis of several drugs, such as antibiotics and antifungal agents.
Scientific Research Applications
FETB has been used in a variety of scientific research applications. It has been used as a model compound to study the effects of various types of interactions on biological systems. The compound has also been used in the synthesis of several drugs, such as antibiotics and antifungal agents. FETB has also been used to study the structure and function of enzymes, as well as to investigate the mechanism of action of various types of drugs.
Mechanism of Action
Target of Action
The primary target of 2-ethoxy-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzamide is the 5-HT4 serotonin receptor . This receptor plays a crucial role in the regulation of gastrointestinal motility and secretion .
Mode of Action
2-Ethoxy-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzamide acts as a potent agonist at the 5-HT4 serotonin receptors . It stimulates these receptors, leading to an increase in the force of contraction and beating rate in isolated atrial preparations . It is less effective and potent than serotonin in raising the force of contraction or the beating rate .
Biochemical Pathways
The activation of 5-HT4 serotonin receptors by 2-ethoxy-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzamide leads to an increase in the force of contraction and beating rate in the heart . All inotropic and chronotropic effects of serotonin are mediated via 5-HT4 receptors on human cardiomyocytes .
Pharmacokinetics
The pharmacokinetics of 2-ethoxy-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzamide are influenced by its low solubility and bioavailability due to extensive first-pass metabolism . The formulation of this compound into nanostructured lipid carriers (nlcs) via the intranasal route has been shown to improve its bioavailability . Pharmacokinetic studies showed a 2.44-fold rise in bioavailability as compared to the suspension form of the compound .
Result of Action
The stimulation of 5-HT4 serotonin receptors by 2-ethoxy-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzamide results in an increase in the force of contraction and beating rate in the heart . This can potentially be used to treat various gastrointestinal diseases .
Action Environment
The action, efficacy, and stability of 2-ethoxy-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzamide can be influenced by various environmental factors. For instance, the compound’s solubility and bioavailability can be affected by the pH and temperature of the environment
Advantages and Limitations for Lab Experiments
FETB has several advantages and limitations for use in lab experiments. One advantage is that it is relatively easy to synthesize, making it a useful compound for use in experiments. Additionally, it is a relatively stable compound, making it a good choice for use in long-term experiments. However, FETB is not as soluble in aqueous solutions as some other compounds, making it more difficult to use in experiments that require aqueous solutions.
Future Directions
There are a number of potential future directions for the use of FETB in scientific research. One potential direction is to further investigate the mechanism of action of FETB on various biological targets. Additionally, further research could be conducted to explore the potential therapeutic applications of FETB, such as in the treatment of various diseases. Additionally, further research could be conducted to explore the potential uses of FETB in drug design and synthesis. Finally, further research could be conducted to explore the potential uses of FETB in the development of new drugs and therapies.
Synthesis Methods
FETB can be synthesized using a number of different methods. The most common method is a reaction between 4-fluorobenzoyl chloride and ethylenediamine in the presence of a base, such as potassium carbonate. This reaction produces the desired product in good yield. Other methods of synthesis, such as the use of a Grignard reagent, have also been reported, but these methods are not as commonly used.
properties
IUPAC Name |
2-ethoxy-N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16FN5O2/c1-2-25-15-6-4-3-5-14(15)17(24)19-11-16-20-21-22-23(16)13-9-7-12(18)8-10-13/h3-10H,2,11H2,1H3,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGHCNMNPOOGGQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)NCC2=NN=NN2C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16FN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-ethoxy-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.